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Compound of Interest

Compound Name: 3,5-Dichlorobenzoic-d3 Acid

Cat. No.: B15295168 Get Quote

Essential Safety and Handling Guide for 3,5-
Dichlorobenzoic-d3 Acid
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3,5-Dichlorobenzoic-d3 Acid in a laboratory setting. The

information is targeted towards researchers, scientists, and professionals in drug development

to ensure safe handling and minimize exposure risks.

Chemical Identifier:

Chemical Name: 3,5-Dichlorobenzoic-d3 Acid

CAS Number: 1219803-99-2[1]

Molecular Formula: C₇HD₃Cl₂O₂[1]

Hazard Identification and Personal Protective Equipment
(PPE)
3,5-Dichlorobenzoic-d3 Acid is classified as an irritant. It can cause irritation to the eyes, skin,

and respiratory system.[1][2][3] Adherence to proper PPE protocols is mandatory to ensure

personal safety.

Summary of Required Personal Protective Equipment:
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile, Neoprene, or PVC

gloves are suitable.[4][5]

Inspect gloves for integrity

before each use.[6]

Eye and Face Protection
Safety glasses with side

shields or Goggles

Must meet ANSI Z.87.1 or

equivalent standards.[7] A face

shield should be worn over

safety glasses if there is a

splash hazard.[7][8][9]

Skin and Body Protection Laboratory coat

A flame-resistant Nomex® lab

coat is recommended.[7] It

should be fully buttoned.

Respiratory Protection Not typically required

Use in a well-ventilated area or

a chemical fume hood to keep

airborne concentrations low.[2]

[10] If dust generation is

unavoidable and ventilation is

inadequate, a NIOSH-

approved respirator may be

necessary.[7]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for safely handling 3,5-Dichlorobenzoic-d3 Acid.

1. Preparation and Engineering Controls:

Ensure a calibrated analytical balance is available within a chemical fume hood or a

ventilated balance enclosure to minimize dust inhalation.

Verify that an eyewash station and safety shower are readily accessible and unobstructed.[2]

[10]

Prepare all necessary glassware and equipment before handling the chemical.
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2. Weighing and Aliquoting:

Don all required PPE as specified in the table above.

Carefully transfer the desired amount of 3,5-Dichlorobenzoic-d3 Acid from the stock

container to a tared weigh boat or appropriate vessel.

Perform this task in a fume hood or ventilated enclosure to control dust.[2]

Close the primary container tightly after use.[2][6]

3. Dissolution and Use in Experiments:

If dissolving the compound, add the solvent to the vessel containing the weighed acid slowly

to avoid splashing.

If the process is exothermic, prepare a cooling bath.

Conduct all subsequent experimental steps involving the compound within a fume hood.

4. Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[2][6][10]

Clean all contaminated surfaces and equipment.

Remove and properly dispose of contaminated gloves.[6]

Emergency Procedures and First Aid
Immediate response is critical in case of accidental exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15295168?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/76471.pdf
https://pim-resources.coleparmer.com/sds/76471.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/c24604
https://pim-resources.coleparmer.com/sds/76471.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/c24604
https://www.fishersci.com/store/msds?partNumber=AAA15168&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/c24604
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15295168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2][10] Seek medical

attention.[2][10]

Skin Contact

Remove contaminated clothing. Flush skin with

plenty of soap and water for at least 15 minutes.

[2][10] Seek medical attention if irritation occurs.

[1][10]

Inhalation

Move the exposed individual to fresh air. If

breathing is difficult, provide oxygen.[2] If not

breathing, give artificial respiration.[2][10] Seek

immediate medical attention.[2][10]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth with water

and give 2-4 cupfuls of water or milk to drink.[2]

Never give anything by mouth to an

unconscious person.[2] Seek immediate medical

attention.[2]

Disposal Plan
Proper disposal of 3,5-Dichlorobenzoic-d3 Acid and its containers is crucial to prevent

environmental contamination.

Waste Chemical: Dispose of waste 3,5-Dichlorobenzoic-d3 Acid as hazardous waste.[10]

[11] It should be collected in a designated, properly labeled, and sealed container for

halogenated organic waste.

Contaminated Materials: Dispose of any contaminated materials, such as gloves, weigh

boats, and paper towels, in a designated hazardous waste container.

Empty Containers: Triple rinse empty containers with a suitable solvent. The rinsate should

be collected and treated as hazardous waste. Dispose of the rinsed container in accordance
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with local, state, and federal regulations.

Neutralization: Do not attempt to neutralize the acid for drain disposal without consulting your

institution's environmental health and safety (EHS) office, as it is a halogenated compound.

[12]

Workflow for Safe Handling of 3,5-Dichlorobenzoic-
d3 Acid
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Figure 1: Workflow for Safe Handling
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Caption: Workflow for the safe handling of 3,5-Dichlorobenzoic-d3 Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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